Cas no 200407-55-2 (2-Iodo-3-(benzylamino)cyclohex-2-EN-1-one)

• Product Name: 2-Iodo-3-(benzylamino)cyclohex-2-EN-1-one
• CAS No: 200407-55-2
• MF: C₁₃H₁₄INO
• MW: 327.16083574295
• MDL: MFCD00129509
• CID: 4710422
• Update Time: 2025-06-28

2-Iodo-3-(benzylamino)cyclohex-2-EN-1-one Chemical and Physical Properties

Names and Identifiers

• 2-IODO-3-(BENZYLAMINO)CYCLOHEX-2-EN-1-ONE
• 3-(benzylamino)-2-iodocyclohex-2-en-1-one
• 2-iodo-3-[benzylamino]cyclohex-2-en-1-one
• SBB062088
• 2-Iodo-3-(benzylamino)cyclohex-2-EN-1-one

• MDL： MFCD00129509
• Inchi： 1S/C13H14INO/c14-13-11(7-4-8-12(13)16)15-9-10-5-2-1-3-6-10/h1-3,5-6,15H,4,7-9H2
• InChI Key： UYTDBLUEWFYFLK-UHFFFAOYSA-N
• SMILES： IC1C(CCCC=1NCC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 292
• Topological Polar Surface Area: 29.1

Additional information on 2-Iodo-3-(benzylamino)cyclohex-2-EN-1-one

Comprehensive Overview of 2-Iodo-3-(benzylamino)cyclohex-2-EN-1-one (CAS No. 200407-55-2)

2-Iodo-3-(benzylamino)cyclohex-2-EN-1-one (CAS No. 200407-55-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique iodo-substituted cyclohexenone structure, is widely studied for its potential applications in medicinal chemistry and drug development. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its reactive iodine and benzylamino functional groups.

The compound's CAS number 200407-55-2 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Its molecular structure combines a cyclohexenone core with an iodine atom at the 2-position and a benzylamino group at the 3-position, making it a versatile intermediate in organic synthesis. Recent studies highlight its utility in cross-coupling reactions, a hot topic in modern chemistry due to the growing demand for efficient carbon-carbon bond formation techniques.

In the context of current research trends, 2-Iodo-3-(benzylamino)cyclohex-2-EN-1-one is often discussed alongside small molecule drug discovery and targeted therapy development. These areas are highly relevant to cancer research and neurodegenerative disease studies, where precise molecular modifications are crucial. The compound's iodo moiety also makes it a candidate for radiolabeling applications, a technique increasingly used in diagnostic imaging and therapeutic monitoring.

From a synthetic chemistry perspective, the benzylamino group in CAS 200407-55-2 offers opportunities for further functionalization, aligning with the broader trend of structure-activity relationship (SAR) optimization. This is particularly valuable in high-throughput screening campaigns, where rapid modification of core structures is essential. Additionally, the compound's stability under various conditions makes it a reliable choice for scale-up synthesis in industrial applications.

Environmental and safety considerations are also integral to discussions about 2-Iodo-3-(benzylamino)cyclohex-2-EN-1-one. While not classified as hazardous under standard regulations, proper handling protocols are emphasized in literature, reflecting the broader scientific community's focus on green chemistry and sustainable practices. This aligns with frequently searched topics like lab safety and eco-friendly synthesis, which are top priorities for modern researchers.

The future potential of CAS No. 200407-55-2 lies in its adaptability to emerging technologies such as automated synthesis platforms and AI-driven molecular design. These innovations are transforming chemical research, and compounds with well-defined reactivity profiles like this one are likely to play pivotal roles. As interest grows in personalized medicine and precision chemistry, the demand for specialized intermediates such as 2-Iodo-3-(benzylamino)cyclohex-2-EN-1-one is expected to rise significantly.